Cas no 2385567-43-9 (Benzoic acid, 2-​fluoro-​5-​formyl-​3-​methyl-)

• Product Name: Benzoic acid, 2-​fluoro-​5-​formyl-​3-​methyl-
• CAS No: 2385567-43-9
• MF: C₉H₇FO₃
• MW: 182.15
• CID: 5076882
• Update Time: 2025-10-24

Benzoic acid, 2-​fluoro-​5-​formyl-​3-​methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-​fluoro-​5-​formyl-​3-​methyl-

• Inchi： 1S/C9H7FO3/c1-5-2-6(4-11)3-7(8(5)10)9(12)13/h2-4H,1H3,(H,12,13)
• InChI Key： PUMZPAIEXQQPGS-UHFFFAOYSA-N
• SMILES： C(=O)C1C=C(C(=C(C=1)C(O)=O)F)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on Benzoic acid, 2-​fluoro-​5-​formyl-​3-​methyl-

Comprehensive Analysis of Benzoic acid, 2-fluoro-5-formyl-3-methyl- (CAS No. 2385567-43-9)

Benzoic acid, 2-fluoro-5-formyl-3-methyl- (CAS No. 2385567-43-9) is a fluorinated aromatic compound with a unique molecular structure that combines a benzoic acid backbone with fluoro, formyl, and methyl substituents. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. Its 2-fluoro-5-formyl-3-methyl substitution pattern offers distinct electronic and steric properties, making it valuable for designing novel bioactive molecules.

In recent years, the demand for fluorinated benzoic acid derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in how the fluoro and formyl groups influence the compound's reactivity and binding affinity. A common question in scientific forums is: "How does fluorination enhance the bioavailability of benzoic acid derivatives?" Studies suggest that the 2-fluoro substitution can improve metabolic stability and membrane permeability, which are critical factors in medicinal chemistry.

The formyl group in Benzoic acid, 2-fluoro-5-formyl-3-methyl- provides a reactive handle for further functionalization, enabling the synthesis of Schiff bases, hydrazones, and other derivatives. This versatility aligns with the growing trend of click chemistry and modular synthesis in organic chemistry. Industry professionals often search for "efficient methods to convert formyl benzoic acids to heterocycles," highlighting the compound's relevance in scaffold diversification.

From an environmental perspective, the synthesis and applications of fluorinated organic compounds are under scrutiny due to concerns about persistence and toxicity. However, Benzoic acid, 2-fluoro-5-formyl-3-methyl- is often highlighted as a case study for sustainable fluorination techniques, such as electrochemical methods or flow chemistry. These approaches reduce waste and energy consumption, addressing the search query "green synthesis of fluorinated aromatics."

Analytical characterization of this compound typically involves NMR spectroscopy, HPLC, and mass spectrometry, with researchers frequently asking "how to distinguish 2-fluoro from 3-fluoro isomers in NMR." The methyl group at the 3-position provides a useful diagnostic signal, while the formyl proton appears as a distinctive singlet in the ¹H spectrum. Such details are crucial for quality control in industrial settings.

In material science, the π-conjugated system of Benzoic acid, 2-fluoro-5-formyl-3-methyl- has been explored for organic electronics. Its ability to form hydrogen-bonded networks through the carboxylic acid group makes it a candidate for designing molecular crystals with tailored optoelectronic properties. This connects to the popular search term "small molecules for OLED applications."

Regulatory compliance is another hot topic surrounding this compound. While it is not classified as hazardous under current guidelines, proper handling protocols are essential due to the formyl group's reactivity. Safety data sheets often emphasize the need for glovebox use when working with similar compounds, reflecting the search trend "best practices for handling aldehydes in the lab."

Future research directions for Benzoic acid, 2-fluoro-5-formyl-3-methyl- may focus on its catalytic applications or bioconjugation potential. With the rise of proteolysis-targeting chimeras (PROTACs), fluorinated linkers like this compound could play a role in targeted protein degradation strategies. This aligns with the frequently asked question "what are the best linker chemistries for PROTAC design?"

In summary, Benzoic acid, 2-fluoro-5-formyl-3-methyl- (CAS No. 2385567-43-9) represents a multifaceted building block with applications spanning medicinal chemistry, materials science, and sustainable synthesis. Its unique substitution pattern and reactivity profile continue to inspire innovation across scientific disciplines, making it a compound of enduring interest in both academic and industrial research.